4-Methyl-5-nitrocatechol
4-Methyl-5-nitrocatechol
4-methyl-5-nitrocatechol is a nitrotoluene that is 2-nitrotoluene carrying two hydroxy substituents at positions 4 and 5. It has a role as a bacterial xenobiotic metabolite. It is a member of catechols and a nitrotoluene.
Brand Name:
Vulcanchem
CAS No.:
68906-21-8
VCID:
VC0015798
InChI:
InChI=1S/C7H7NO4/c1-4-2-6(9)7(10)3-5(4)8(11)12/h2-3,9-10H,1H3
SMILES:
CC1=CC(=C(C=C1[N+](=O)[O-])O)O
Molecular Formula:
C7H7NO4
Molecular Weight:
169.13 g/mol
4-Methyl-5-nitrocatechol
CAS No.: 68906-21-8
Reference Standards
VCID: VC0015798
Molecular Formula: C7H7NO4
Molecular Weight: 169.13 g/mol
| CAS No. | 68906-21-8 |
|---|---|
| Product Name | 4-Methyl-5-nitrocatechol |
| Molecular Formula | C7H7NO4 |
| Molecular Weight | 169.13 g/mol |
| IUPAC Name | 4-methyl-5-nitrobenzene-1,2-diol |
| Standard InChI | InChI=1S/C7H7NO4/c1-4-2-6(9)7(10)3-5(4)8(11)12/h2-3,9-10H,1H3 |
| Standard InChIKey | WLLRAKCRHPMKNA-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1[N+](=O)[O-])O)O |
| Canonical SMILES | CC1=CC(=C(C=C1[N+](=O)[O-])O)O |
| Description | 4-methyl-5-nitrocatechol is a nitrotoluene that is 2-nitrotoluene carrying two hydroxy substituents at positions 4 and 5. It has a role as a bacterial xenobiotic metabolite. It is a member of catechols and a nitrotoluene. |
| Synonyms | 5-Nitro-4-homopyrocatechol; 4-Methyl-5-nitro-1,2-benzenediol;_x000B_MNC |
| PubChem Compound | 4660280 |
| Last Modified | Nov 11 2021 |
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